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Compound of Interest

N-(4-bromophenyl)-3-
Compound Name:

chlorobenzamide
CAS No.: 158525-83-8

Cat. No.: B183415

Get Quote

\ J

Executive Summary: The Benzanilide Scaffold

N-(4-bromophenyl)-3-chlorobenzamide (CAS: 50735-55-2) belongs to the class of N-
phenylbenzamides (benzanilides). In drug discovery, this scaffold is considered "privileged"
because its rigid amide linker and hydrophobic halogen substitutions allow it to bind into deep,
hydrophobic pockets of various proteins.

Core Chemical Identity
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Feature Specification
IUPAC Name 3-chloro-N-(4-bromophenyl)benzamide
Scaffold Class Di-halogenated Benzanilide

Ring A: 3-Chlorophenyl (Lipophilic anchor)
Key Structural Motif Linker: Amide (Hydrogen bond donor/acceptor)
Ring B: 4-Bromophenyl (Halogen bond donor)

1.[1][2][3][4][5] P2X7 Receptor (Allosteric
] ) ) Antagonist) 2. Bacterial FtsZ (Cell Division
Primary Biological Targets N ]
Inhibitor) 3. Succinate Dehydrogenase (Fungal

Respiration Inhibitor)

Primary Mechanism: P2X7 Receptor Antagonism

The most prominent pharmacological application of di-halogenated benzanilides is the
antagonism of the P2X7 receptor, an ATP-gated ion channel involved in inflammation and
immune response.

Molecular Mechanism

The P2X7 receptor is a trimeric cation channel. Unlike orthosteric antagonists that compete
with ATP at the binding site, benzanilides typically act as negative allosteric modulators
(NAMS).

» Binding Site: The compound binds to an allosteric hydrophobic pocket located in the
transmembrane domain or the juxtamembrane region, distinct from the large extracellular
ATP-binding loop.

o Conformational Locking: The 3-chloro and 4-bromo substituents lodge into hydrophobic sub-
pockets (often engaging in

-stacking or halogen bonding). This stabilizes the receptor in a closed, desensitized state.

e Channel Blockade: This prevents the opening of the channel pore, inhibiting the influx of
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and

and the efflux of

+ Downstream Effect: Blockade of P2X7 prevents the assembly of the NLRP3 inflammasome,
thereby inhibiting the release of pro-inflammatory cytokines like IL-1

and IL-18.
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Figure 1: The P2X7 receptor signaling cascade and the point of allosteric intervention by the
benzanilide antagonist.

Secondary Mechanism: Bacterial FtsZ Inhibition

In antimicrobial research, halogenated benzanilides are investigated as inhibitors of FtsZ
(Filamenting temperature-sensitive mutant Z), the bacterial homolog of tubulin.

Mechanism of Action

FtsZ is essential for bacterial cell division (septum formation).

 Inter-Monomer Binding: The benzamide core binds to the inter-domain cleft of FtsZ

monomers.

o Polymerization Blockade: The steric bulk of the 4-bromophenyl group physically prevents the
longitudinal association of FtsZ monomers into protofilaments.

o Z-Ring Collapse: Without protofilaments, the Z-ring cannot assemble at the mid-cell.

e Phenotype: This leads to filamentation (bacteria grow long but cannot divide) and eventual
cell death.

Experimental Validation Protocols

To determine which mechanism is active in your specific assay, you must employ self-validating
protocols.

Protocol A: P2X7 Antagonism (Calcium Flux Assay)

Objective: Quantify the inhibition of ATP-induced calcium influx in HEK293 cells expressing
human P2X7.

e Cell Prep: Seed HEK293-hP2X7 cells in 96-well black-walled plates (

cells/well). Incubate 24h.
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e Dye Loading: Aspirate media. Load cells with Fluo-4 AM (calcium indicator) in assay buffer
(HBSS + 20mM HEPES) for 45 min at 37°C.

e Compound Treatment: Add N-(4-bromophenyl)-3-chlorobenzamide (serial dilutions: 10

M to 1 nM). Incubate 15 min.

e Agonist Challenge: Inject BzATP (specific P2X7 agonist,

concentration).

e Readout: Measure fluorescence (Ex 490nm / Em 520nm) immediately upon injection using a
kinetic plate reader (FLIPR).

 Validation:
o Positive Control: A-438079 (Known P2X7 antagonist).
o Negative Control: DMSO vehicle.

o Result: Dose-dependent reduction in fluorescence peak indicates antagonism.

Protocol B: FtsZ GTPase Activity Assay

Objective: Confirm direct binding to FtsZ by measuring the inhibition of GTP hydrolysis.
o Reagent Prep: Recombinant E. coli FtsZ (5

M) in polymerization buffer (50 mM MES, 50 mM KCI, 5 mM
, pH 6.5).

e Incubation: Incubate FtsZ with the test compound (10-100
M) for 10 min at 25°C.

« Initiation: Add GTP (1 mM) to start the reaction.

e Detection: At
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and

min, quench aliquots with Malachite Green reagent (detects free phosphate,

).

o Readout: Measure Absorbance at 630 nm.

e Logic: FtsZ is a GTPase. If the compound inhibits polymerization, GTP hydrolysis rates often

drop (or sometimes stabilize depending on the specific binding mode).

Structure-Activity Relationship (SAR) Logic

The specific substitution pattern (3-Cl, 4-Br) is not random. It follows strict SAR rules for

benzanilides:

Region

Substitution

Mechanistic Function

Ring A (Benzoyl)

3-Chloro (Meta)

Increases lipophilicity (

) without creating steric clash
in the "deep" pocket. Meta-
substitution often improves
metabolic stability against

hydrolysis.

Linker

Amide (-CONH-)

Essential for hydrogen bonding
with backbone residues (e.g.,
Tyr or Phe) in the receptor
pocket. Cannot be replaced by

ester without losing potency.

Ring B (Aniline)

4-Bromo (Para)

Provides a critical Halogen
Bond. The large Bromine atom
fills the hydrophobic terminus
of the binding pocket. Para-
substitution is crucial for linear
alignment in FtsZ or P2X7

pores.
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Figure 2: Structural-Activity Relationship (SAR) breakdown of the molecule.

Synthesis (Schotten-Baumann Reaction)[5][6]

For researchers needing to resynthesize or derivatize this probe, the standard protocol is the
Schotten-Baumann reaction.

» Reagents: 3-Chlorobenzoyl chloride + 4-Bromoaniline.
e Base: 10% Aqueous NaOH or Pyridine.
e Solvent: DCM or THF.

o Mechanism: Nucleophilic acyl substitution.[6] The amine attacks the carbonyl carbon; the
chloride acts as the leaving group.

 Purification: The product typically precipitates. Recrystallize from Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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